4-(4-Fluorophenyl)-2-nitrophenol, 95%

• IUPAC Name: 4-(4-fluorophenyl)-2-nitrophenol
• InChI: InChI=1S/C12H8FNO3/c13-10-4-1-8(2-5-10)9-3-6-12(15)11(7-9)14(16)17/h1-7,15H
• InChI Key: MXLQDGRULUXYIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)O)[N+](=O)[O-])F
• Molecular Formula: C12H8FNO3
• DSSTOX Substance ID: DTXSID00686222
• Molecular Weight: 233.19 g/mol
• CAS RN: 1261961-65-2

Description

4-(4-Fluorophenyl)-2-nitrophenol, 95% (4-FPN) is an organic compound belonging to the family of nitrophenols. It is a colorless to pale yellow liquid with a melting point of 40-43 °C and boiling point of 212-214 °C. 4-FPN is used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in pharmaceutical synthesis, and as an analytical reagent in biochemical studies.

Mechanism of Action

4-(4-Fluorophenyl)-2-nitrophenol, 95% acts as a catalyst in the synthesis of various compounds. It is believed to act as an electron-donating group, which facilitates the transfer of electrons from the substrate to the catalyst. This allows for the formation of a new bond between the substrate and the catalyst, resulting in the formation of the desired product.
Biochemical and Physiological Effects
4-(4-Fluorophenyl)-2-nitrophenol, 95% has been found to have no significant biochemical or physiological effects. It is not known to be toxic, mutagenic, or carcinogenic.

Advantages and Limitations for Lab Experiments

4-(4-Fluorophenyl)-2-nitrophenol, 95% has several advantages for use in lab experiments. It is a highly soluble compound, making it easy to use in a variety of experiments. Additionally, it is relatively stable and has a low boiling point, making it a useful reagent for a variety of applications. However, 4-(4-Fluorophenyl)-2-nitrophenol, 95% is also highly flammable and should be handled with care.

Future Directions

Given the wide variety of uses for 4-(4-Fluorophenyl)-2-nitrophenol, 95% in scientific research, there are many potential future directions for its use. For example, it could be used in the synthesis of new drugs or other compounds, or it could be used as a catalyst in the production of new materials. Additionally, it could be used to study the biochemical and physiological effects of various compounds, or it could be used to develop new methods of drug delivery. Finally, 4-(4-Fluorophenyl)-2-nitrophenol, 95% could be used to further explore its mechanism of action and the potential applications of its electron-donating properties.

Synthesis Methods

4-(4-Fluorophenyl)-2-nitrophenol, 95% can be synthesized through a reaction between 4-fluorophenol and nitric acid. This reaction is typically carried out at a temperature of 40-50°C for 15-20 minutes. The reaction results in the formation of 4-(4-Fluorophenyl)-2-nitrophenol, 95% and water as byproducts.

Scientific Research Applications

4-(4-Fluorophenyl)-2-nitrophenol, 95% is used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in pharmaceutical synthesis, and as an analytical reagent in biochemical studies. 4-(4-Fluorophenyl)-2-nitrophenol, 95% has also been used as a reagent in the synthesis of various drugs, such as ibuprofen and naproxen. Additionally, it has been used as a catalyst in the synthesis of various compounds, such as indomethacin and sulfamethoxazole.